Cas no 2172115-49-8 (2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid)
2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid
- EN300-1510167
- 2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid
- 2172115-49-8
-
- Inchi: 1S/C27H32N2O6/c1-18(14-25(30)29-12-10-19(11-13-29)34-17-26(31)32)15-28-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: PASSZYQXZNJSRH-UHFFFAOYSA-N
- SMILES: O(CC(=O)O)C1CCN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 105Ų
2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510167-0.05g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-0.1g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-0.25g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-0.5g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-1.0g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-2.5g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-5.0g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-10.0g |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1510167-50mg |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510167-100mg |
2-({1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-4-yl}oxy)acetic acid |
2172115-49-8 | 100mg |
$2963.0 | 2023-09-27 |
2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid
Compound CAS No. 2172115-49-8: 2-{[1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylbutanoyl)piperidin-4-yl]oxy}acetic Acid
The compound with CAS No. 2172115-49-8, named 2-{[1-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-3-methylbutanoyl)piperidin-4-yl]oxy}acetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its complex structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an acetic acid moiety. The combination of these functional groups makes it a versatile molecule with applications in drug discovery, chemical synthesis, and materials science.
Key Features and Structure
The molecule's structure is notable for its Fmoc group, which is a well-known protecting group in peptide synthesis. The presence of the Fmoc group suggests that this compound may play a role in peptide or protein engineering, where precise control over amino acid sequences is critical. Additionally, the piperidine ring introduces rigidity and potential for hydrogen bonding, which could enhance the molecule's stability and bioavailability. The acetic acid moiety at the terminus provides acidity, which could be advantageous in certain chemical reactions or biological interactions.
Applications in Drug Discovery
Recent studies have highlighted the importance of complex molecules like this one in drug discovery. The combination of a piperidine ring and an Fmoc group makes this compound a promising candidate for designing bioactive molecules. For instance, researchers have explored similar structures in the development of peptidomimetics, which are compounds that mimic the structure and function of peptides but are more stable and less prone to enzymatic degradation.
Chemical Synthesis and Reactivity
The synthesis of this compound involves multiple steps, including the formation of the Fmoc group, the construction of the piperidine ring, and the coupling of these moieties with the acetic acid group. The reactivity of this compound is influenced by its functional groups; for example, the Fmoc group can be selectively removed under specific conditions to reveal an amine, enabling further modifications. This level of control over functional groups makes it a valuable building block in organic synthesis.
Biological Activity and Potential Uses
Preliminary studies suggest that this compound may exhibit interesting biological properties due to its structural complexity. For example, the presence of the piperidine ring could confer antimicrobial activity, while the Fmoc group might influence cell membrane interactions. Furthermore, the acetic acid moiety could contribute to acidic pH stability, making it suitable for use in certain biological environments.
Recent Research Findings
In 2023, researchers reported on the use of similar compounds in enzyme inhibition studies, where they demonstrated potential as inhibitors of key enzymes involved in metabolic pathways. These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents. Additionally, advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets, providing insights into its mechanism of action.
Future Directions
The future of this compound lies in its ability to be further modified and optimized for specific applications. Ongoing research is focused on enhancing its bioavailability, improving its stability under physiological conditions, and exploring its potential as a component in larger molecular systems such as polymers or nanoparticles. Collaborative efforts between chemists and biologists are expected to unlock new avenues for its application in medicine and biotechnology.
In conclusion, CAS No. 2172115-49-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of chemical synthesis and drug discovery.
2172115-49-8 (2-({1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-4-yl}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)